3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene

• Molecular Formula: C11H8N6S
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene
• InChI: InChI=1S/C11H8N6S/c1-18-11-16-15-10-14-13-8-6-4-2-3-5-7(6)12-9(8)17(10)11/h2-5,12H,1H3
• InChI Key: ALMBGACCSIZHMS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C2N1C3=C(C4=CC=CC=C4N3)N=N2

Description

3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[77002,6010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene is a complex organic compound with a unique structure characterized by multiple nitrogen atoms and a sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the desired tetracyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene undergoes various chemical reactions, including:

Oxidation: The sulfur atom can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrogen atoms in the structure can participate in reduction reactions.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the sulfur and nitrogen sites.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene involves its interaction with specific molecular targets. The sulfur and nitrogen atoms in the structure can form bonds with various biological molecules, influencing their function. The pathways involved may include inhibition of enzymes or disruption of cellular processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 3-methylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
• 2-methylsulfanyl-9H-1,3,4,9-tetraaza-fluorene

Uniqueness

3-methylsulfanyl-2,4,5,7,8,16-hexazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,7,10,12,14-heptaene is unique due to its highly conjugated tetracyclic structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.